1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C20H27FN2/c1-20(2)16-8-7-15(17(20)13-16)14-22-9-11-23(12-10-22)19-6-4-3-5-18(19)21/h3-7,16-17H,8-14H2,1-2H3
• InChI Key: DWORYWPMJJJGIC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CC=C(C1C2)CN3CCN(CC3)C4=CC=CC=C4F)C
• Molecular Formula: C20H27FN2
• Molecular Weight: 314.4 g/mol

Description

The compound is a piperazine derivative, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms at opposite positions. Piperazine derivatives have been widely studied for their biological activities and are part of many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring and a bicyclic heptane structure with two methyl groups attached to one of the bridgehead carbons. The presence of a fluorophenyl group would also be a significant feature.

Chemical Reactions Analysis

As for the chemical reactions, piperazine derivatives are known to undergo various chemical reactions, including alkylation, acylation, and substitution reactions. The bicyclic heptane structure could potentially undergo reactions typical of alkenes, such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the overall size and shape of the molecule, and the presence of aromatic rings could influence properties such as solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many piperazine derivatives are known to interact with various receptors in the body, including dopamine, serotonin, and adrenergic receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Piperazine derivatives can have a wide range of biological effects, some of which could potentially be harmful. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. Studies could also be conducted to determine its safety profile and potential therapeutic applications.